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Compound of Interest

Compound Name: N-sec-Butyl(trimethylsilyl)amine
CAS No.: 17425-82-0
Cat. No.: B186214
Get Quote
. J

Executive Summary

N-sec-Butyl(trimethylsilyl)amine (CAS: 17425-82-0), also known as N-(Trimethylsilyl)-sec-
butylamine, is a secondary silylamine widely utilized as a silylating agent and a protected
amine intermediate in organic synthesis.[1][2][3] Its steric bulk, provided by the sec-butyl group,
offers unique regioselectivity compared to linear analogues.[1][2][4]

This technical guide provides a definitive reference for the spectral characterization of this
compound. It synthesizes nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and
mass spectrometry (MS) data to establish a self-validating identification protocol for
researchers and quality control scientists.[2]

Chemical Profile & Properties[3][4][5]1[6]1[7][8][9][10]
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Property Data

IUPAC Name N-(butan-2-yl)-1,1,1-trimethylsilanamine
CAS Number 17425-82-0

Molecular Formula C7H19NSI

Molecular Weight 145.32 g/mol

Boiling Point ~125°C

Density 0.762 g/mL (25 °C)

Appearance Colorless, moisture-sensitive liquid

Synthesis & Preparation Protocol

To ensure spectral accuracy, the purity of the analyte is paramount.[4] The following protocol
describes the synthesis via the silyl chloride method, which yields high-purity product suitable
for spectral benchmarking.

Experimental Workflow

Reagents:

sec-Butylamine (1.0 equiv)[1][2][4]

Chlorotrimethylsilane (TMSCI) (1.1 equiv)[2][5]

Triethylamine (TEA) (1.2 equiv) as HCI scavenger[2]

Solvent: Anhydrous Diethyl Ether or Dichloromethane (DCM)[2]

Protocol:

o Setup: Flame-dry a 3-neck round-bottom flask equipped with an addition funnel and nitrogen
inlet.

e Solvation: Dissolve sec-butylamine and TEA in anhydrous solvent under inert atmosphere at
0 °C.
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o Addition: Dropwise add TMSCI over 30 minutes. The reaction is exothermic; maintain
temperature <5 °C. White precipitate (TEA[2]-HCI) will form immediately.[3][4]

e Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours.

o Workup: Filter off the TEA-HCI salt under nitrogen (using a Schlenk frit is optimal to avoid
hydrolysis).[2][3][4]

 Purification: Fractional distillation of the filtrate under reduced pressure. Collect the fraction
boiling at 125 °C (atmospheric equivalent).
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Caption: Synthesis workflow for N-sec-Butyl(trimethylsilyl)amine via silyl chloride trapping.

Spectral Analysis: The Core Data
Mass Spectrometry (EI-MS)

The mass spectrum of N-sec-Butyl(trimethylsilyl)amine is dominated by alpha-cleavage
fragmentation, characteristic of aliphatic amines, and silicon-stabilized cations.[1][2]

Fragmentation Logic:
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e Molecular lon (M*): Observed at m/z 145.[3][4] Usually low intensity due to the stability of
fragment ions.[3][4]

e Base Peak (m/z 130): Loss of a methyl group (M — 15).[2][3][4] This can originate from the
TMS group (very common for silanes) or the terminal methyl of the sec-butyl chain.[2][3][4]
The silicon atom stabilizes the resulting cation.[3][4]

o Alpha-Cleavage (m/z 116): Loss of the ethyl group (M — 29) from the sec-butyl moiety.[2][3]
[4]

e TMS Cation (m/z 73): The trimethylsilyl cation [Si(CHs)s3]* is a diagnostic peak for all TMS
derivatives, typically appearing with high intensity.[2][4]

Table 1: Key MS Fragments

m/z Assignment Mechanism Relative Intensity
145 [MI*[1][2][4]" Molecular lon Weak (<10%)
Loss of CHs (TMS or ]
130 [M — CHs]* High / Base Peak
alkyl)
a-cleavage (loss of )
116 [M = C2Hs]*+ Medium
ethyl)
73 [Si(CH3)s3]* Trimethylsilyl cation High

| 59 | [Si(CH3)2H]* | Rearrangement product | Medium |[2][4]

Molecular lon
[M]+ m/z 145

Heterolytic Cleavage

[M - C2H5]+ [Si(CH3)3]+
m/z 116 m/z 73
(Alpha Cleavage) (TMS Cation)

[M - CH3]+
m/z 130
(Loss of Methyl)
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Caption: Electron lonization (EI) fragmentation pathway highlighting the primary dissociation
channels.[2]

Proton NMR (*H NMR)

The *H NMR spectrum is characterized by the strong shielding effect of the silicon atom and
the chirality of the sec-butyl carbon, which makes the methylene protons diastereotopic (though
often unresolved in routine scans).[2][4]

Solvent: CDCIs (referenced to 7.26 ppm) or CeDe.[2][3][4]

Table 2: 1H NMR Assignments

Chemical Shift

Multiplicity Integration Assignment Notes
(6, ppm)

Strong, sharp
0.05-0.10 Singlet (s) 9H Si(CHs)3 diagnostic
signal.[1][2][4]

Shift is
Broad Singlet (br concentration/te
0.40-0.80 1H NH
S) mperature
dependent.[2][4]
Terminal methyl
0.85-0.90 Triplet (t) 3H CH2-CHs of ethyl group.[1]

[2]14]

Methyl branched
1.00-1.05 Doublet (d) 3H CH-CHs off the chiral
center.[1][2][4]

Diastereotopic
1.30-1.45 Multiplet (m) 2H CH2-CHs methylene
protons.[1][2][4]

| 2.70 — 2.85 | Multiplet (m) | 1H | CH-N | Methine proton, deshielded by Nitrogen.[1][2][4] |
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Expert Insight: The N-H proton is often broad and can exchange with deuterium if D20 is
added, causing the signal to disappear.[4] The coupling between the NH and the CH is usually
not observed due to rapid exchange.[3][4]

Infrared Spectroscopy (FT-IR)

IR analysis is useful for confirming the presence of the N-H bond (distinguishing from tertiary
silylamines) and the Si-C framework.[1][2][4]

Table 3: Diagnostic IR Bands

Wavenumber

Vibration Mode Functional Group Description
(cm™)
Weak to medium
. intensity; confirms
3350 — 3400 V(N-H) Secondary Amine
N-H presence.[1][2]
[4]
Strong absorptions
2960 — 2850 v(C-H) Alkyl from butyl and TMS
methyls.
] Very sharp, strong
1250 0(Si-CHs) TMS Group ) )
diagnostic band.
1000 - 1100 Vv(C-N) C-N Stretch Medium intensity.[2][4]

| 830 — 850 | p(Si-CHs) | TMS Group | Strong doublet or broad band; characteristic of Si-C. |[1]
[21[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b186214?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

